Cas no 1803832-30-5 (Methyl 3-fluoro-5-methyl-4-nitrobenzoate)

Methyl 3-fluoro-5-methyl-4-nitrobenzoate is a fluorinated aromatic ester with a nitro substituent, offering versatile reactivity in organic synthesis. The presence of both electron-withdrawing (fluoro and nitro) and electron-donating (methyl) groups enhances its utility in regioselective substitution reactions, particularly in pharmaceutical and agrochemical intermediates. The methyl ester moiety provides stability while allowing further functionalization via hydrolysis or transesterification. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound’s balanced electronic properties facilitate controlled modifications, enabling tailored synthesis of complex molecules. Storage under inert conditions is recommended to maintain stability.

Methyl 3-fluoro-5-methyl-4-nitrobenzoate structure

1803832-30-5 structure

Product Name:Methyl 3-fluoro-5-methyl-4-nitrobenzoate

CAS No:1803832-30-5

MF:C₉H₈FNO₄

MW:213.162526130676

CID:4951916

Update Time:2025-10-22

Methyl 3-fluoro-5-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-fluoro-5-methyl-4-nitrobenzoate
- Inchi： 1S/C9H8FNO4/c1-5-3-6(9(12)15-2)4-7(10)8(5)11(13)14/h3-4H,1-2H3
- InChI Key： KPSBFSKIJGKCAQ-UHFFFAOYSA-N
- SMILES： FC1=CC(C(=O)OC)=CC(C)=C1[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 265
XLogP3: 2.1
Topological Polar Surface Area: 72.1

Methyl 3-fluoro-5-methyl-4-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015012515-250mg	Methyl 3-fluoro-5-methyl-4-nitrobenzoate	1803832-30-5	97%	250mg	480.00 USD	2021-06-21
Alichem	A015012515-500mg	Methyl 3-fluoro-5-methyl-4-nitrobenzoate	1803832-30-5	97%	500mg	839.45 USD	2021-06-21
Alichem	A015012515-1g	Methyl 3-fluoro-5-methyl-4-nitrobenzoate	1803832-30-5	97%	1g	1,579.40 USD	2021-06-21

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Additional information on Methyl 3-fluoro-5-methyl-4-nitrobenzoate

Comprehensive Overview of Methyl 3-fluoro-5-methyl-4-nitrobenzoate (CAS No. 1803832-30-5)

Methyl 3-fluoro-5-methyl-4-nitrobenzoate (CAS No. 1803832-30-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and a nitro group, makes it a valuable intermediate in synthetic chemistry. Researchers often search for "Methyl 3-fluoro-5-methyl-4-nitrobenzoate synthesis" or "CAS 1803832-30-5 applications," reflecting its growing relevance in drug discovery and material science.

The compound's methyl ester functionality enhances its solubility in organic solvents, facilitating its use in cross-coupling reactions and other advanced synthetic protocols. Recent trends in "green chemistry" have spurred interest in optimizing its production to reduce environmental impact. Questions like "How to purify Methyl 3-fluoro-5-methyl-4-nitrobenzoate?" or "Is CAS 1803832-30-5 stable under acidic conditions?" are frequently explored in academic forums, highlighting its practical challenges and solutions.

From a structural perspective, the 3-fluoro-5-methyl-4-nitrobenzoate scaffold is pivotal in designing bioactive molecules. Its electron-withdrawing groups (e.g., nitro and fluoro) influence reactivity patterns, making it a subject of computational chemistry studies. Searches such as "NMR data for Methyl 3-fluoro-5-methyl-4-nitrobenzoate" or "CAS 1803832-30-5 spectroscopic properties" underscore its analytical importance.

In the context of AI-driven drug design, this compound's role as a building block for small-molecule inhibitors has gained attention. Researchers investigating "high-throughput screening with nitroaromatics" or "fluorinated benzoate derivatives in medicinal chemistry" often cite its versatility. Additionally, its stability under various storage conditions (e.g., "long-term storage of CAS 1803832-30-5") is a recurring topic in industrial discussions.

Future directions for Methyl 3-fluoro-5-methyl-4-nitrobenzoate include exploring its potential in catalysis and polymeric materials. With the rise of "sustainable synthesis" queries, innovations in its production—such as microwave-assisted reactions—are anticipated to dominate research. Its compatibility with biodegradable solvents aligns with global eco-friendly chemistry initiatives, further amplifying its significance.